Cas no 951506-18-6 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide
• CAS No: 951506-18-6
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5983265
• PubChem ID: 16927456
• Update Time: 2025-06-12

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide
• Benzenesulfonamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-4-propyl-
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzenesulfonamide
• AKOS001972287
• 951506-18-6
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-propylbenzenesulfonamide
• F2385-0209

• Inchi： 1S/C22H28N2O3S/c1-3-5-15-24-21-13-10-19(16-18(21)9-14-22(24)25)23-28(26,27)20-11-7-17(6-4-2)8-12-20/h7-8,10-13,16,23H,3-6,9,14-15H2,1-2H3
• InChI Key： OIXCCPJMUHQHLS-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)=CC=C(CCC)C=C1

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 615.5±65.0 °C(Predicted)
• pka: 9.48±0.20(Predicted)

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide

Introduction to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide (CAS No. 951506-18-6)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 951506-18-6, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a tetrahydroquinoline core and a benzene sulfonamide moiety, makes it a subject of intense study for potential therapeutic applications.

The tetrahydroquinoline scaffold is well-known for its presence in various bioactive natural products and pharmacologically relevant compounds. Its ability to interact with biological targets such as enzymes and receptors has been extensively explored. In particular, derivatives of tetrahydroquinoline have shown efficacy in treating neurological disorders, infectious diseases, and cancer. The incorporation of a butyl group at the 1-position and an oxo group at the 2-position further modulates the electronic and steric properties of the molecule, enhancing its binding affinity to biological targets.

The benzene ring in N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide is functionalized with a propyl group at the 4-position and a sulfonamide group at the 1-position. The sulfonamide moiety is a common pharmacophore that contributes to the solubility and bioavailability of drugs. It also serves as a hydrogen bond acceptor, which is crucial for stabilizing interactions with biological targets. The propyl group adds additional steric bulk, which can influence the molecule's orientation and binding mode within biological systems.

Recent research has highlighted the potential of this compound as a lead molecule in drug discovery. Studies have demonstrated that derivatives of tetrahydroquinoline can modulate various signaling pathways involved in disease progression. For instance, modifications at the 6-position of the tetrahydroquinoline ring have been shown to enhance binding to specific enzymes or receptors. The sulfonamide group further enhances these interactions by providing additional hydrogen bonding opportunities.

In vitro studies have revealed that N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide exhibits promising activity against several target proteins. These studies have been instrumental in identifying key structural features that contribute to its biological activity. For example, computational modeling has been used to predict how different substituents on the tetrahydroquinoline ring interact with biological targets. This information has guided the design of more potent derivatives with improved pharmacokinetic properties.

The synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the tetrahydroquinoline core, followed by functionalization with the butyl and oxo groups. Subsequent introduction of the propyl group and sulfonamide moiety completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at key positions on the benzene ring.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo experiments. In cell-based assays, it has shown inhibitory activity against several enzymes and receptors relevant to human diseases. These findings have prompted further investigation into its potential as a therapeutic agent. Preclinical studies have also provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) properties.

The development of novel drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate the binding mode of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propylbenzene-1-sulfonamide with its target proteins. These structural insights have been invaluable in guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Efforts are underway to develop analogs with improved pharmacological properties by modifying various substituents on the tetrahydroquinoline ring and benzene sulfonamide moiety. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness for large-scale production.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylyl)-4-propylbenzene -1-sulfonamide (CAS No. 951506 -18 -6) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating various human diseases. Continued research into its biological activity and synthetic feasibility will likely lead to novel therapeutic agents with broad clinical implications.